Cas no 1428360-23-9 (N-(4-{4-(2-methoxyphenoxy)but-2-yn-1-ylsulfamoyl}phenyl)acetamide)

• Product Name: N-(4-{4-(2-methoxyphenoxy)but-2-yn-1-ylsulfamoyl}phenyl)acetamide
• CAS No: 1428360-23-9
• MF: C₁₉H₂₀N₂O₅S
• MW: 388.437503814697
• CID: 6011524
• PubChem ID: 71802959
• Update Time: 2025-06-10

N-(4-{4-(2-methoxyphenoxy)but-2-yn-1-ylsulfamoyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{4-(2-methoxyphenoxy)but-2-yn-1-ylsulfamoyl}phenyl)acetamide
• N-[4-[4-(2-methoxyphenoxy)but-2-ynylsulfamoyl]phenyl]acetamide
• 1428360-23-9
• N-(4-(N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)sulfamoyl)phenyl)acetamide
• VU0547714-1
• AKOS024554681
• N-(4-{[4-(2-METHOXYPHENOXY)BUT-2-YN-1-YL]SULFAMOYL}PHENYL)ACETAMIDE
• F6412-1566

• Inchi： 1S/C19H20N2O5S/c1-15(22)21-16-9-11-17(12-10-16)27(23,24)20-13-5-6-14-26-19-8-4-3-7-18(19)25-2/h3-4,7-12,20H,13-14H2,1-2H3,(H,21,22)
• InChI Key： WQOVTQBZAIZQMV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NCC#CCOC2=CC=CC=C2OC)(=O)=O)C=C1)(=O)C

Computed Properties

• Exact Mass: 388.10929292g/mol
• Monoisotopic Mass: 388.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Additional information on N-(4-{4-(2-methoxyphenoxy)but-2-yn-1-ylsulfamoyl}phenyl)acetamide

Comprehensive Overview of N-(4-{4-(2-methoxyphenoxy)but-2-yn-1-ylsulfamoyl}phenyl)acetamide (CAS No. 1428360-23-9)

N-(4-{4-(2-methoxyphenoxy)but-2-yn-1-ylsulfamoyl}phenyl)acetamide, identified by its CAS No. 1428360-23-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The unique structural features of this molecule, including the 2-methoxyphenoxy and but-2-yn-1-ylsulfamoyl moieties, contribute to its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatility in targeting various enzymes and receptors. N-(4-{4-(2-methoxyphenoxy)but-2-yn-1-ylsulfamoyl}phenyl)acetamide is no exception, with researchers exploring its potential as a modulator of specific biological pathways. Its acetylated phenyl group and alkynyl linker make it a promising candidate for further investigation in the context of inflammation and metabolic disorders, which are among the most searched health topics globally.

The synthesis of CAS No. 1428360-23-9 involves multi-step organic reactions, including sulfonylation and acetylation, to achieve the desired molecular framework. Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to confirm its purity and structural integrity. Given the rising demand for high-purity research chemicals, this compound is often supplied to laboratories focusing on medicinal chemistry and biomolecular studies.

One of the key reasons behind the popularity of N-(4-{4-(2-methoxyphenoxy)but-2-yn-1-ylsulfamoyl}phenyl)acetamide is its potential role in addressing oxidative stress-related conditions, a hot topic in modern healthcare. Researchers are actively investigating whether its methoxyphenoxy component can act as an antioxidant, aligning with the current trend of exploring natural and synthetic antioxidants for therapeutic use. This aligns with frequent search queries like "antioxidant compounds for cellular health" and "synthetic molecules for oxidative stress."

From a commercial perspective, CAS No. 1428360-23-9 is primarily utilized by pharmaceutical R&D teams and academic institutions. Its applications extend to structure-activity relationship (SAR) studies, where it serves as a scaffold for designing novel analogs. The compound's sulfamoyl group is particularly noteworthy, as it often enhances binding affinity to biological targets, making it a subject of interest in drug design forums and publications.

In conclusion, N-(4-{4-(2-methoxyphenoxy)but-2-yn-1-ylsulfamoyl}phenyl)acetamide represents a compelling area of study for researchers focused on bioactive small molecules. Its structural complexity and potential therapeutic relevance make it a valuable asset in the ongoing quest for innovative treatments. As the scientific community continues to uncover its mechanisms of action, this compound is likely to remain a focal point in discussions about next-generation therapeutics and targeted drug delivery systems.